Cas no 2056110-50-8 ([2-(Benzyloxy)-4-bromo-5-methylphenyl]methanol)

• Product Name: [2-(Benzyloxy)-4-bromo-5-methylphenyl]methanol
• CAS No: 2056110-50-8
• MF: C₁₅H₁₅BrO₂
• MW: 307.182403802872
• MDL: MFCD30529863
• CID: 5073859
• Update Time: 2026-03-01

[2-(Benzyloxy)-4-bromo-5-methylphenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [2-(benzyloxy)-4-bromo-5-methylphenyl]methanol
• (2-(Benzyloxy)-4-bromo-5-methylphenyl)methanol
• [2-(Benzyloxy)-4-bromo-5-methylphenyl]methanol

• MDL： MFCD30529863
• Inchi： 1S/C15H15BrO2/c1-11-7-13(9-17)15(8-14(11)16)18-10-12-5-3-2-4-6-12/h2-8,17H,9-10H2,1H3
• InChI Key： NBAPUVLWDNQVGB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(CO)C=C1C)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 241
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5

Additional information on [2-(Benzyloxy)-4-bromo-5-methylphenyl]methanol

Professional Introduction of [2-(Benzyloxy)-4-bromo-5-methylphenyl]methanol (CAS No. 2056110-50-8)

The compound [2-(Benzyloxy)-4-bromo-5-methylphenyl]methanol, identified by the CAS number 2056110-50-8, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which includes a benzyloxy group, a bromine atom, and a methyl group attached to a phenyl ring, with a hydroxymethyl group completing the structure. The combination of these functional groups makes it versatile for use in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of [2-(Benzyloxy)-4-bromo-5-methylphenyl]methanol in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The bromine atom in the structure serves as an excellent leaving group, facilitating various substitution reactions that are crucial in organic synthesis. Additionally, the benzyloxy group enhances the compound's solubility and stability, making it an ideal candidate for medicinal chemistry applications.

In terms of synthesis, [2-(Benzyloxy)-4-bromo-5-methylphenyl]methanol can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The methyl group at position 5 of the phenyl ring plays a critical role in stabilizing the molecule's structure, while the hydroxymethyl group provides flexibility for further chemical modifications. This compound has also been utilized in click chemistry reactions, where its reactivity and selectivity have been extensively studied.

From an environmental perspective, [2-(Benzyloxy)-4-bromo-5-methylphenyl]methanol has shown promise in green chemistry applications. Its use as a catalyst in asymmetric synthesis has been reported, offering an eco-friendly alternative to traditional methods. Furthermore, its ability to undergo enzymatic transformations makes it a valuable substrate for biocatalysis research.

The versatility of [2-(Benzyloxy)-4-bromo-5-methylphenyl]methanol extends to materials science as well. Recent advancements have demonstrated its application in the development of advanced polymers and self-healing materials. The bromine atom's reactivity allows for cross-linking reactions that enhance material durability and mechanical properties.

In conclusion, [2-(Benzyloxy)-4-bromo-5-methylphenyl]methanol (CAS No. 2056110-50-8) is a multifaceted compound with extensive applications across diverse scientific domains. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike.